Cas no 877149-81-0 ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol)

(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol is a boronic ester derivative featuring a pyridine core with a hydroxymethyl substituent. This compound is valuable in Suzuki-Miyaura cross-coupling reactions due to its stable dioxaborolane protecting group, which enhances shelf life and handling under ambient conditions. The hydroxymethyl group offers additional functionalization potential, enabling further derivatization for diverse applications in medicinal chemistry and materials science. Its compatibility with a wide range of reaction conditions makes it a versatile intermediate for synthesizing complex heterocyclic frameworks. The product is typically supplied with high purity, ensuring reliable performance in catalytic transformations and other boron-mediated processes.
(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol structure
877149-81-0 structure
Product Name:(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol
CAS No:877149-81-0
MF:C12H18BNO3
MW:235.087223529816
MDL:MFCD11617919
CID:706839
PubChem ID:46856339
Update Time:2025-06-07

(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinemethanol
    • (5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL)METHANOL
    • [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-methanol
    • [5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methanol
    • 3-Pyridinemethanol, 5-(4,4,5,5-tetramethyl-1,3,2- dioxaborolan-2-yl)-
    • 3-HydroxyMethyl-pyridyl-5-boronic acid pinacol ester
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinemethanol (ACI)
    • [5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]methanol
    • [5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methanol
    • CS-0174509
    • AKOS015898735
    • SCHEMBL2026626
    • SY030301
    • [5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridyl]methanol
    • s12135
    • DTXSID20676786
    • A842350
    • MB10008
    • J-501499
    • MMZYOXJIDQOQJT-UHFFFAOYSA-N
    • 5-(HYDROXYMETHYL)PYRIDINE-3-BORONIC ACID PINACOL ESTER
    • 877149-81-0
    • EN300-1614323
    • CKB14981
    • [5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridyl]methanol;5-(Hydroxymethyl)pyridine-3-boronic Acid Pinacol Ester
    • 3-Pyridinemethanol,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • MFCD11617919
    • AS-54565
    • (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol
    • MDL： MFCD11617919
    • Inchi： 1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)10-5-9(8-15)6-14-7-10/h5-7,15H,8H2,1-4H3
    • InChI Key： MMZYOXJIDQOQJT-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NC=C(CO)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 235.13800
  • Monoisotopic Mass: 235.1379736g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Boiling Point: 388.309 ℃ at 760 mmHg
  • PSA: 51.58000
  • LogP: 0.87310

(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol Pricemore >>

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(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol Related Literature

877149-81-0 ((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanol) Related Products

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